Diethyl malonate-1,3-13C2
Diethyl malonate-1,3-13C2
A labelled diethyl ester of malonic acid which occurs naturally in grapes and strawberries. It is used in the preparation of barbiturates, artificial flavourings, vitamin B1, and vitamin B6 as well as in perfumes. Propanedioic-1,3-13C2 Acid Diethyl Ester is used in the preparation of streptothricin and labeled fatty acids.
Brand Name:
Vulcanchem
CAS No.:
77386-82-4
VCID:
VC20809860
InChI:
InChI=1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i6+1,7+1
SMILES:
CCOC(=O)CC(=O)OCC
Molecular Formula:
C7H12O4
Molecular Weight:
162.15 g/mol
Diethyl malonate-1,3-13C2
CAS No.: 77386-82-4
Cat. No.: VC20809860
Molecular Formula: C7H12O4
Molecular Weight: 162.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A labelled diethyl ester of malonic acid which occurs naturally in grapes and strawberries. It is used in the preparation of barbiturates, artificial flavourings, vitamin B1, and vitamin B6 as well as in perfumes. Propanedioic-1,3-13C2 Acid Diethyl Ester is used in the preparation of streptothricin and labeled fatty acids. |
|---|---|
| CAS No. | 77386-82-4 |
| Molecular Formula | C7H12O4 |
| Molecular Weight | 162.15 g/mol |
| IUPAC Name | diethyl (1,3-13C2)propanedioate |
| Standard InChI | InChI=1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i6+1,7+1 |
| Standard InChI Key | IYXGSMUGOJNHAZ-AKZCFXPHSA-N |
| Isomeric SMILES | CCO[13C](=O)C[13C](=O)OCC |
| SMILES | CCOC(=O)CC(=O)OCC |
| Canonical SMILES | CCOC(=O)CC(=O)OCC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator